Cas no 1807070-96-7 (2-(Difluoromethyl)-3-hydroxy-5-iodopyridine-4-acetic acid)

• Product Name: 2-(Difluoromethyl)-3-hydroxy-5-iodopyridine-4-acetic acid
• CAS No: 1807070-96-7
• MF: C₈H₆F₂INO₃
• MW: 329.03942155838
• CID: 4887258
• Update Time: 2025-08-04

2-(Difluoromethyl)-3-hydroxy-5-iodopyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3-hydroxy-5-iodopyridine-4-acetic acid

• Inchi： 1S/C8H6F2INO3/c9-8(10)6-7(15)3(1-5(13)14)4(11)2-12-6/h2,8,15H,1H2,(H,13,14)
• InChI Key： NTCFOGMHGMYGMN-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(F)F)C(=C1CC(=O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• XLogP3: 1.3
• Topological Polar Surface Area: 70.4

Additional information on 2-(Difluoromethyl)-3-hydroxy-5-iodopyridine-4-acetic acid

Introduction to 2-(Difluoromethyl)-3-hydroxy-5-iodopyridine-4-acetic acid (CAS No. 1807070-96-7)

2-(Difluoromethyl)-3-hydroxy-5-iodopyridine-4-acetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1807070-96-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the pyridine family, a heterocyclic aromatic structure that is widely recognized for its biological activity and versatility in drug design. The presence of multiple functional groups, including a difluoromethyl moiety, a hydroxyl group, and an iodine substituent, makes this molecule a promising candidate for further exploration in synthetic chemistry and drug development.

The difluoromethyl group is particularly noteworthy due to its ability to enhance metabolic stability and binding affinity in drug molecules. This feature has been extensively studied in the context of designing small-molecule inhibitors and activators. The hydroxyl group contributes to the compound's solubility and reactivity, enabling various chemical modifications that can fine-tune its pharmacological properties. Additionally, the iodine atom serves as a valuable handle for further functionalization via cross-coupling reactions, such as Suzuki or Stille couplings, which are pivotal in constructing complex molecular architectures.

In recent years, the pharmaceutical industry has placed increasing emphasis on the development of novel heterocyclic compounds due to their diverse biological activities. Pyridine derivatives, in particular, have been extensively explored for their potential in treating a wide range of diseases, including cancer, infectious diseases, and neurological disorders. The structural features of 2-(Difluoromethyl)-3-hydroxy-5-iodopyridine-4-acetic acid make it an attractive scaffold for medicinal chemists seeking to develop next-generation therapeutics.

One of the most compelling aspects of this compound is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cellular signaling pathways, and dysregulation of these pathways is often associated with various diseases, most notably cancer. By designing molecules that selectively inhibit specific kinases, researchers can develop targeted therapies with improved efficacy and reduced side effects. The combination of a difluoromethyl group and an iodine substituent in 2-(Difluoromethyl)-3-hydroxy-5-iodopyridine-4-acetic acid provides a versatile platform for generating such inhibitors.

Recent studies have demonstrated the utility of this compound in the development of antiviral agents. The structural motif present in 2-(Difluoromethyl)-3-hydroxy-5-iodopyridine-4-acetic acid has shown promise in interacting with viral proteases and polymerases, thereby inhibiting viral replication. For instance, modifications of this scaffold have led to the discovery of novel inhibitors against RNA viruses, which are of particular interest given the ongoing global health challenges posed by emerging viral threats.

The role of functional groups in determining the biological activity of a molecule cannot be overstated. The hydroxyl group in 2-(Difluoromethyl)-3-hydroxy-5-iodopyridine-4-acetic acid not only influences its solubility but also participates in hydrogen bonding interactions with biological targets. These interactions are critical for achieving high affinity and selectivity in drug design. Furthermore, the presence of an electrophilic center at the iodine atom allows for facile functionalization, enabling the construction of libraries of derivatives with tailored pharmacological properties.

The synthetic accessibility of this compound is another factor that contributes to its appeal in drug discovery programs. Modern synthetic methodologies have made it possible to construct complex heterocyclic structures efficiently and scalable manner. The use of palladium-catalyzed cross-coupling reactions has been particularly instrumental in generating derivatives of 2-(Difluoromethyl)-3-hydroxy-5-iodopyridine-4-acetic acid, allowing researchers to explore diverse chemical space rapidly.

In conclusion,2-(Difluoromethyl)-3-hydroxy-5-iodopyridine-4-acetic acid (CAS No. 1807070-96-7) represents a promising scaffold for the development of novel therapeutic agents. Its unique structural features, including the presence of a difluoromethyl, a hydroxyl, and an iodine substituent, make it an ideal candidate for further exploration in medicinal chemistry. As research continues to uncover new biological targets and synthetic strategies, compounds like this are poised to play a significant role in addressing some of the most pressing challenges in human health.